4-(furan-3-yl)pyridin-3-amine
Overview
Description
4-(Furan-3-yl)pyridin-3-amine (4-FP) is an organic compound that has been studied for its potential applications in various scientific fields. 4-FP is a heterocyclic compound, meaning it contains both a carbon atom and an oxygen atom in its ring structure. This compound has been studied for its ability to act as a ligand, or a molecule that binds to another molecule, and its potential use in creating complex compounds. 4-FP has also been investigated for its potential applications in pharmaceuticals and drug development.
Scientific Research Applications
4-(furan-3-yl)pyridin-3-amine has been studied for its potential applications in various scientific fields. 4-(furan-3-yl)pyridin-3-amine has been investigated for its potential use as a ligand in the synthesis of complex compounds. It has also been studied for its potential use in pharmaceuticals and drug development. 4-(furan-3-yl)pyridin-3-amine has been found to bind to various proteins and enzymes, making it a potentially useful tool for drug development. Additionally, 4-(furan-3-yl)pyridin-3-amine has been studied for its potential use in the synthesis of other organic compounds, such as amino acids and peptides.
Mechanism of Action
4-(furan-3-yl)pyridin-3-amine binds to proteins and enzymes in a specific way. The 4-(furan-3-yl)pyridin-3-amine molecule has two nitrogen atoms that form a ring structure. These nitrogen atoms are able to bind to the protein or enzyme in a specific way, forming a covalent bond. This covalent bond is then able to form a stable complex with the protein or enzyme, allowing the 4-(furan-3-yl)pyridin-3-amine molecule to act as a ligand. This binding of 4-(furan-3-yl)pyridin-3-amine to proteins or enzymes is known as the mechanism of action.
Biochemical and Physiological Effects
4-(furan-3-yl)pyridin-3-amine has been studied for its potential biochemical and physiological effects. 4-(furan-3-yl)pyridin-3-amine has been found to bind to various proteins and enzymes, and this binding can have various effects on the protein or enzyme. For example, 4-(furan-3-yl)pyridin-3-amine has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes. This inhibition can have various effects on the biochemical pathways of the body. Additionally, 4-(furan-3-yl)pyridin-3-amine has been found to bind to certain proteins, such as the estrogen receptor, and this binding can have various effects on the physiology of the body.
Advantages and Limitations for Lab Experiments
4-(furan-3-yl)pyridin-3-amine has several advantages and limitations for lab experiments. One advantage is that 4-(furan-3-yl)pyridin-3-amine is relatively easy to synthesize, making it a useful tool for laboratory experiments. Additionally, 4-(furan-3-yl)pyridin-3-amine is relatively stable and can be stored for long periods of time without degradation. However, 4-(furan-3-yl)pyridin-3-amine can be difficult to purify, as it can form complexes with other molecules. Additionally, 4-(furan-3-yl)pyridin-3-amine can be toxic, so it should be used with caution in laboratory experiments.
Future Directions
There are several potential future directions for the use of 4-(furan-3-yl)pyridin-3-amine. One potential direction is the use of 4-(furan-3-yl)pyridin-3-amine in drug development. 4-(furan-3-yl)pyridin-3-amine has been found to bind to various proteins and enzymes, making it a potential tool for the development of new drugs. Additionally, 4-(furan-3-yl)pyridin-3-amine could be used in the synthesis of other organic compounds, such as amino acids and peptides. Finally, 4-(furan-3-yl)pyridin-3-amine could be used in the synthesis of complex compounds, such as catalysts and polymers.
Synthesis Methods
4-(furan-3-yl)pyridin-3-amine can be synthesized in two main ways. The first method involves the reaction of furan with pyridine in the presence of a base such as pyridine or sodium hydroxide. This reaction produces a 1:1 ratio of 4-(furan-3-yl)pyridin-3-amine and pyridine. The second method involves the reaction of furan and pyridine in the presence of an acid such as hydrochloric acid or sulfuric acid. This reaction produces a 1:1 ratio of 4-(furan-3-yl)pyridin-3-amine and pyridine, as well as other byproducts such as water and carbon dioxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(furan-3-yl)pyridin-3-amine involves the reaction of furan-3-carboxaldehyde with 3-aminopyridine in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "Furan-3-carboxaldehyde", "3-aminopyridine", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: Dissolve furan-3-carboxaldehyde (1.0 equiv) and 3-aminopyridine (1.2 equiv) in a suitable solvent (e.g. ethanol) and stir the mixture at room temperature for 30 minutes.", "Step 2: Add the reducing agent (1.2 equiv) to the reaction mixture and stir for an additional 2-3 hours at room temperature.", "Step 3: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 4: Purify the product by column chromatography or recrystallization to obtain 4-(furan-3-yl)pyridin-3-amine as a white solid." ] } | |
CAS RN |
1095911-44-6 |
Product Name |
4-(furan-3-yl)pyridin-3-amine |
Molecular Formula |
C9H8N2O |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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